Cas no 1807939-43-0 ((2R)-2-(5-Bromopyridin-2-yl)aminobutan-1-ol)

• Product Name: (2R)-2-(5-Bromopyridin-2-yl)aminobutan-1-ol
• CAS No: 1807939-43-0
• MDL: MFCD28714642
• CID: 4619095
• PubChem ID: 93083491
• Update Time: 2025-07-24

(2R)-2-(5-Bromopyridin-2-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(5-Bromopyridin-2-yl)aminobutan-1-ol

• MDL： MFCD28714642

Additional information on (2R)-2-(5-Bromopyridin-2-yl)aminobutan-1-ol

Introduction to (2R)-2-(5-Bromopyridin-2-yl)aminobutan-1-ol (CAS No. 1807939-43-0)

(2R-2-(5-Bromopyridin-2-yl)aminobutan-1-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1807939-43-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the 2R position and the incorporation of a brominated pyridine moiety make this molecule a versatile scaffold for further chemical modifications and biological studies.

The compound’s structure consists of a four-carbon alcohol backbone substituted with an amino group at the second carbon and a 5-bromopyridine ring attached to the same position. This configuration allows for diverse interactions with biological targets, making it a valuable candidate for exploring new therapeutic avenues. The bromine atom on the pyridine ring enhances its reactivity, enabling further functionalization through cross-coupling reactions, which are widely employed in modern drug synthesis.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (2R-2-(5-Bromopyridin-2-yl)aminobutan-1-ol) represents a promising candidate for such applications. Researchers have been exploring its potential as a building block in the synthesis of novel pharmacophores, particularly in the treatment of neurological disorders, where chiral specificity plays a crucial role.

The pharmacological activity of this compound has been investigated in several preclinical studies. Its ability to interact with specific enzymes and receptors has been highlighted as a key factor in its potential therapeutic applications. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are implicated in various diseases, including cancer and inflammatory conditions. The bromopyridine moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in drug design.

The synthetic pathways for preparing (2R-2-(5-Bromopyridin-2-yl)aminobutan-1-ol) have also been optimized to ensure high yields and enantioselectivity. One common approach involves the reduction of a nitrile intermediate using chiral auxiliaries or catalysts, followed by functional group transformations to introduce the desired substituents. These synthetic strategies align with current trends in green chemistry, emphasizing sustainable and efficient methodologies.

The compound’s solubility and stability under various conditions have also been subjects of extensive research. Its solubility profile affects its bioavailability and formulation possibilities, while stability considerations are crucial for long-term storage and transportation. Recent advancements in crystal engineering have provided insights into improving the stability of such molecules by optimizing their crystal packing arrangements.

The role of computational chemistry in understanding the properties of (2R-2-(5-Bromopyridin-2-yl)aminobutan-1-ol) cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential side effects with remarkable accuracy. These predictions are invaluable in guiding experimental design and reducing the time required for drug discovery.

In conclusion, (2R-2-(5-Bromopyridin-2-yl)aminobutan-1-ol) (CAS No. 1807939-43-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological activity, make it a compelling candidate for further exploration. As research continues to uncover new applications and synthetic methods, this compound is poised to play an important role in the development of next-generation therapeutics.